4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(4-chloro-3-methylphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C14H10ClNO4/c1-8-6-9(3-5-12(8)15)10-2-4-11(14(17)18)13(7-10)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key: TZDXKEOKGXSDOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])Cl
• Molecular Formula: C14H10ClNO4
• DSSTOX Substance ID: DTXSID80690408
• Molecular Weight: 291.68 g/mol
• CAS RN: 1261921-06-5

Description

4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid (4-CMPNBA) is an organic compound with a molecular formula of C11H8ClNO4. It is a white crystalline solid and is soluble in water, methanol, and ethanol. 4-CMPNBA is primarily used in the synthesis of organic compounds and has been studied for its potential applications in various scientific research fields.

Scientific Research Applications

4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% has been studied for its potential applications in various scientific research fields. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a dye in the study of polymers. Additionally, 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% has been used in the synthesis of polymeric materials for medical applications, such as drug delivery systems and implants.

Mechanism of Action

4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% acts as a catalyst in the synthesis of organic compounds. It facilitates the reaction between two molecules by providing an electron-rich environment and stabilizing the transition state of the reaction. The reaction is accelerated by the presence of 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95%, resulting in the formation of the desired product.
Biochemical and Physiological Effects
4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% has not been studied for its effects on the human body. However, it has been studied for its effects on the environment. 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% has been found to be toxic to aquatic organisms, and its use should be avoided in areas where aquatic life is present.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% in lab experiments include its low cost and ease of synthesis. Additionally, 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% is a stable compound and has a high purity level, making it ideal for use in experiments. The main limitation of using 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% is its toxicity to aquatic organisms, which should be taken into consideration when conducting experiments in areas where aquatic life is present.

Future Directions

The potential future directions for 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% include the development of new synthetic methods for the synthesis of organic compounds, the development of new polymeric materials for medical applications, and the development of new dyes for the study of polymers. Additionally, further research is needed to determine the effects of 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% on the human body and the environment.

Synthesis Methods

4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95% can be synthesized using a variety of methods. The most common method is a reaction between 4-chloro-3-methylphenol and 2-nitrobenzoic acid in the presence of a catalyst, such as p-toluenesulfonic acid. The reaction is carried out at a temperature of 120-130 °C and a pressure of 1-2 atm. The reaction is complete in 1-2 hours and yields a 95% pure product.